Cas no 1247377-66-7 (2-(oxan-4-yl)-1-phenylethan-1-one)

• Product Name: 2-(oxan-4-yl)-1-phenylethan-1-one
• CAS No: 1247377-66-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 4580436
• PubChem ID: 62620966
• Update Time: 2025-10-31

2-(oxan-4-yl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-4-yl)-1-phenylethan-1-one
• Ethanone, 1-phenyl-2-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C13H16O2/c14-13(12-4-2-1-3-5-12)10-11-6-8-15-9-7-11/h1-5,11H,6-10H2
• InChI Key： NRPWUDNMAYNCCH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CC1CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(oxan-4-yl)-1-phenylethan-1-one

Professional Introduction to Compound with CAS No. 1247377-66-7 and Product Name: 2-(oxan-4-yl)-1-phenylethan-1-one

The compound identified by the CAS number 1247377-66-7 and the product name 2-(oxan-4-yl)-1-phenylethan-1-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both an aromatic phenyl group and an oxygen-containing heterocyclic ring (oxan) suggests a rich chemical diversity that can be exploited for various biological interactions.

In recent years, the exploration of structurally diverse molecules has been a cornerstone in the quest for innovative drug discovery. The 2-(oxan-4-yl)-1-phenylethan-1-one molecule, with its distinct functional groups, offers a promising scaffold for further chemical modifications. This allows researchers to fine-tune its properties, aiming at enhancing binding affinity, selectivity, and metabolic stability—key factors that determine the efficacy and safety of potential drug candidates.

The oxan ring, a four-membered oxygen-containing heterocycle, is known for its ability to mimic certain biological functionalities. Its incorporation into the molecular structure can influence both the electronic properties and the spatial arrangement of atoms, which are critical for interactions with biological targets such as enzymes and receptors. Such structural features have been widely studied in medicinal chemistry due to their potential to modulate pharmacokinetic profiles and improve drug-like properties.

Moreover, the phenyl group in 2-(oxan-4-yl)-1-phenylethan-1-one contributes to the compound's hydrophobicity and aromaticity, which are often desirable traits in drug molecules. The combination of these elements creates a versatile platform for designing compounds that can interact with biological systems in multiple ways. This dual functionality has been explored in various contexts, including the development of ligands for G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes and are common targets for therapeutic intervention.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications can impact biological activity. Molecular modeling techniques, such as docking studies and molecular dynamics simulations, have become indispensable tools for predicting the behavior of compounds like 2-(oxan-4-yl)-1-phenylethan-1-one before they are synthesized. These methods allow researchers to visualize potential binding modes and optimize structures for improved performance.

One notable area where this compound shows promise is in the realm of central nervous system (CNS) drugs. The structural motif shared by 2-(oxan-4-yl)-1-phenylethan-1-one has been investigated for its potential as a precursor to neuroactive compounds. The oxan ring's ability to penetrate the blood-brain barrier and the phenyl group's capacity to interact with CNS receptors make this molecule an attractive candidate for further exploration.

Additionally, the compound's derivatives have been studied for their anti-inflammatory and analgesic properties. By leveraging its core structure, researchers have synthesized analogs that exhibit significant activity in preclinical models. These findings underscore the importance of 2-(oxan-4-yl)-1-phenylethan-1-one as a building block for developing new medications targeting inflammatory diseases.

The synthesis of 2-(oxan-4-yl)-1-phenylethan-1-one involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve optimal yields and enantiomeric purity. Such approaches are crucial for ensuring that subsequent biological evaluations are conducted on well-characterized materials.

In conclusion, the compound with CAS No. 1247377-66-7 and its product name 2-(oxan-4-ylyl)-1-phénylethanone represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features offer a rich foundation for designing molecules with tailored biological activities. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics.